Ethyl 2-methyl-5-(trifluoromethyl)furan-3-carboxylate

• Molecular Formula: C9H9F3O3
• Molecular Weight: 222.16 g/mol
• IUPAC Name: ethyl 2-methyl-5-(trifluoromethyl)furan-3-carboxylate
• InChI: InChI=1S/C9H9F3O3/c1-3-14-8(13)6-4-7(9(10,11)12)15-5(6)2/h4H,3H2,1-2H3
• InChI Key: UCTFVDURZZFPDI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC(=C1)C(F)(F)F)C

Description

Ethyl 2-methyl-5-(trifluoromethyl)furan-3-carboxylate is a useful research compound. Its molecular formula is C9H9F3O3 and its molecular weight is 222.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of ethyl 2-acetyl-5,5,5-trifluoro-4-oxopentanoate (1.37 g) and toluene (5 mL) was added TsOH monohydrate (0.109 g) at room temperature, and the mixture was refluxed with azeotropic removal of water by Dean-Stark apparatus for 14 h. The mixture was poured into water at room temperature and extracted with EtOAc. The organic layer was separated, washed successively with water and brine, dried over MgSO4 and concentrated in vacuo. The residue was purified by silica gel column chromatography (EtOAc/hexane) to give the title compound (0.730 g).